Methylcarbamylcholine chloride
Overview
Description
Methylcarbamylcholine chloride, also known as Methylcarbachol, is a compound with the linear formula (CH3)3N+CH2CH2OC(O)NHCH3 Cl- . It is a solid substance that is white in color . It is soluble in water and methanol . It is used as a nicotinic agonist .
Molecular Structure Analysis
The molecular weight of this compound is 196.68 g/mol . Its structure consists of a trimethylammonium group attached to a carbamoyl group, which is further linked to a chloride ion .Physical And Chemical Properties Analysis
This compound is a solid substance that is white in color . It is soluble in water and methanol . The compound is hygroscopic, meaning it readily absorbs moisture from the environment .Scientific Research Applications
Binding to Brain Receptors and Effect on Acetylcholine Release : Methylcarbamylcholine chloride binds specifically and with high affinity to rat hippocampus, frontal cortex, and striatum. It enhances spontaneous acetylcholine release from slices of rat hippocampus and frontal cortex, suggesting a role in altering cholinergic transmission in the brain through activation of presynaptic nicotinic receptors (Araujo et al., 1988).
Development as a Radioligand for Brain Nicotinic Receptors : As a radioligand, methylcarbamylcholine has been developed to study nicotinic cholinergic and nicotine-like binding sites in rat brain membranes. It offers a way to investigate the binding affinities of various nicotine analogs and cholinergic agents (Abood & Grassi, 1986).
Investigation in Muscarinic Receptor Function : this compound has been used to study the inhibition of brain muscarinic acetylcholine receptors by mercuric cations, providing insights into the molecular mechanism of these receptors and the role of essential sulfhydryl groups in their function (Abd-Elfattah & Shamoo, 1981).
Comparative Pharmacological and Toxicological Studies : this compound's pharmacologic and toxicologic properties have been compared with other choline compounds, contributing to a better understanding of its effects on the parasympathetic nervous system (Molitor, 1936).
Study of Drinking Behavior in Rats : Methylcarbamylcholine-induced polydipsia in rats has been studied to understand its effect on drinking behavior, providing insights into its interaction with nicotinic and muscarinic receptors (Yang, Buccafusco & Pauly, 1994).
Role in Autonomic Responsiveness Assessment : Its application in studying pupillary responses to cholinomimetic agents in various subjects, including those with allergies or asthma, suggests its utility in assessing autonomic responsiveness (Smith, Shelhamer & Kaliner, 1980).
Mechanism of Action
Properties
IUPAC Name |
trimethyl-[2-(methylcarbamoyloxy)ethyl]azanium;chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H16N2O2.ClH/c1-8-7(10)11-6-5-9(2,3)4;/h5-6H2,1-4H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RPJDIXRPQHHJFC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)OCC[N+](C)(C)C.[Cl-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H17ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2045789 |
Source
|
| Record name | Methylcarbamylcholine chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2045789 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
14721-76-7 |
Source
|
| Record name | Ethanaminium, N,N,N-trimethyl-2-[[(methylamino)carbonyl]oxy]-, chloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=14721-76-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Choline, chloride, methylcarbamate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014721767 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Methylcarbamylcholine chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2045789 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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